Cas no 3844-67-5 (S-(+)-Allantoin)

• Product Name: S-(+)-Allantoin
• CAS No: 3844-67-5
• MF: C₄H₆N₄O₃
• MW: 158.115439891815
• CID: 1111808
• PubChem ID: 439714
• Update Time: 2025-10-31

S-(+)-Allantoin Chemical and Physical Properties

Names and Identifiers

• N-[(4S)-2,5-dioxo-4-imidazolidinyl]-Urea
• NCGC00016358-01
• CHEBI:15678
• Urea, N-((4S)-2,5-dioxo-4-imidazolidinyl)-
• Allantoin, (+)-
• [(4S)-2,5-dioxoimidazolidin-4-yl]urea
• S-allantoin
• CAS-97-59-6
• (S)(+)-Allantoin
• CHEMBL1230080
• SCHEMBL12994447
• Allantoin, S-(+)-
• Urea, N-[(4S)-2,5-dioxo-4-imidazolidinyl]-
• 3AL
• Allantoin S-(+)-form [MI]
• XDK458E1J9
• 1-[(4s)-2,5-Dioxoimidazolidin-4-Yl]urea
• 3844-67-5
• S-(+)-Allantoin
• UNII-XDK458E1J9
• (+)-Allantoin
• Q27098185
• (S)-Allantoin
• N-((S)-2,5-dioxoimidazolidin-4-yl)urea
• DTXSID701278152
• (S)-(+)-allantoin
• N-[(4S)-2,5-Dioxo-4-imidazolidinyl]urea
• C02350
• N-[(4S)-2,5-dioxoimidazolidin-4-yl]urea
• Allantoin, (S)-
• (S)-1-(2,5-Dioxoimidazolidin-4-yl)urea

• Inchi： 1S/C4H6N4O3/c5-3(10)6-1-2(9)8-4(11)7-1/h1H,(H3,5,6,10)(H2,7,8,9,11)/t1-/m0/s1
• InChI Key： POJWUDADGALRAB-SFOWXEAESA-N
• SMILES： O=C1[C@@H](NC(N)=O)NC(N1)=O

Computed Properties

• Exact Mass: 158.04399007g/mol
• Monoisotopic Mass: 158.04399007g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.2
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolidines Allantoins

Additional information on S-(+)-Allantoin

Introduction to S-(+)-Allantoin (CAS No: 3844-67-5)

S-(+)-Allantoin, chemically identified by the CAS No: 3844-67-5, is a naturally occurring heterocyclic lactone that has garnered significant attention in the field of pharmaceuticals, cosmetics, and biotechnology due to its remarkable biological activities. This compound, derived from uric acid metabolism, exhibits a wide range of therapeutic properties, making it a valuable candidate for various applications. The unique structural and functional characteristics of S-(+)-Allantoin have positioned it as a key ingredient in formulations aimed at promoting skin health, wound healing, and anti-inflammatory effects.

The chemical structure of S-(+)-Allantoin consists of a pyrimidinone ring system, which is responsible for its potent biological activities. This structure allows S-(+)-Allantoin to interact with multiple biological targets, contributing to its multifaceted therapeutic effects. Research has demonstrated that S-(+)-Allantoin possesses strong keratolytic, anti-inflammatory, and antioxidant properties. These attributes make it an ideal candidate for topical applications in skincare products, as well as for therapeutic interventions in various medical conditions.

In recent years, the pharmaceutical industry has increasingly recognized the potential of S-(+)-Allantoin as a safe and effective active ingredient. Its low toxicity profile and high biocompatibility have made it suitable for use in a wide range of formulations, including creams, lotions, and ointments. Furthermore, S-(+)-Allantoin has been studied for its role in enhancing the healing process of wounds and burns. Clinical studies have shown that when applied topically, S-(+)-Allantoin can significantly accelerate the regeneration of skin tissue and reduce inflammation.

One of the most compelling aspects of S-(+)-Allantoin is its ability to stimulate fibroblast activity. Fibroblasts are essential cells in the skin that produce collagen and elastin, which are crucial for maintaining skin integrity and elasticity. By promoting fibroblast proliferation and collagen synthesis, S-(+)-Allantoin helps to improve skin texture and reduce the appearance of fine lines and wrinkles. This effect has made it a popular ingredient in anti-aging skincare products.

The anti-inflammatory properties of S-(+)-Allantoin have also been extensively studied. Inflammatory responses are a common feature of various skin conditions, such as acne, eczema, and psoriasis. Studies have shown that S-(+)-Allantoin can modulate key inflammatory pathways, thereby reducing redness, swelling, and discomfort associated with these conditions. This makes it an effective component in formulations designed to soothe irritated skin.

Another significant application of S-(+)-Allantoin is in the field of oral healthcare. Research has indicated that this compound can help protect dental pulp from damage caused by bacterial infections and physical trauma. Its ability to promote tissue repair and reduce inflammation makes it a promising candidate for use in dental products aimed at preventing tooth decay and promoting gum health.

The antioxidant properties of S-(+)-Allantoin are also noteworthy. Oxidative stress is a major contributor to cellular damage and aging. By neutralizing free radicals, S-(+)-Allantoin helps to protect cells from oxidative damage. This property has led to its inclusion in anti-aging creams and serums designed to combat the effects of environmental stressors such as UV radiation and pollution.

In conclusion, S-(+)-Allantoin (CAS No: 3844-67-5) is a versatile compound with a broad spectrum of biological activities that make it highly valuable in pharmaceuticals and cosmetics. Its ability to promote wound healing, reduce inflammation, stimulate collagen production, and provide antioxidant protection has positioned it as a key ingredient in numerous formulations aimed at improving skin health and overall well-being. As research continues to uncover new applications for this compound, its importance in the field is likely to grow even further.